![molecular formula C16H15Cl2NO4 B6079903 5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide](/img/structure/B6079903.png)
5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide, also known as CDMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide has been found to inhibit the activity of certain enzymes and receptors that play a role in inflammation and cancer. Specifically, it has been shown to inhibit the activity of COX-2, an enzyme that produces prostaglandins that contribute to inflammation. This compound has also been found to inhibit the activity of certain kinases and receptors that play a role in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and tumor growth. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of 5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide is its potential therapeutic applications in various fields of scientific research. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
For 5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide research include investigating its potential as a treatment for neurodegenerative diseases, exploring its anti-inflammatory and anti-cancer properties, and studying its potential side effects and toxicity in humans. Additionally, further research is needed to optimize the synthesis method and improve the purity of the compound.
Synthesis Methods
5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide can be synthesized through a multi-step process that involves the reaction of 2,5-dimethoxyaniline with 4-chloro-2-methoxybenzoic acid, followed by the addition of 5-chloro-2-methoxybenzoyl chloride. The final product is obtained through recrystallization and purification.
Scientific Research Applications
5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide has been found to have potential therapeutic applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
5-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO4/c1-21-13-5-4-9(17)6-10(13)16(20)19-12-8-14(22-2)11(18)7-15(12)23-3/h4-8H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMFSHHBEBPXRNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC(=C(C=C2OC)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.